Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate

• Molecular Formula: C24H31N3O4
• Molecular Weight: 425.5 g/mol
• IUPAC Name: methyl 3-[[2-(2,4-dimethylphenoxy)acetyl]amino]-4-(4-ethylpiperazin-1-yl)benzoate
• InChI: InChI=1S/C24H31N3O4/c1-5-26-10-12-27(13-11-26)21-8-7-19(24(29)30-4)15-20(21)25-23(28)16-31-22-9-6-17(2)14-18(22)3/h6-9,14-15H,5,10-13,16H2,1-4H3,(H,25,28)
• InChI Key: CPGGKKARFZXWMR-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)COC3=C(C=C(C=C3)C)C

Description

Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate, also known as MDL-29951, is a chemical compound that has been studied for its potential use in pharmaceutical research.

Scientific Research Applications

Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate has been studied for its potential use in treating a variety of conditions, including anxiety, depression, and cognitive impairment. It has also been investigated for its potential use in treating Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate works by inhibiting the reuptake of serotonin and norepinephrine, two neurotransmitters that are involved in regulating mood and emotions. By blocking the reuptake of these neurotransmitters, this compound increases their availability in the brain, which can help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
Studies have shown that this compound can increase the levels of serotonin and norepinephrine in the brain, which can help to improve mood and reduce anxiety. It has also been shown to have neuroprotective effects, which may make it useful in treating neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate in lab experiments is that it has been well-studied and its mechanism of action is well-understood. However, one limitation is that it can be difficult to synthesize and may not be readily available for use in experiments.

Future Directions

Future research on Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate could focus on its potential use in treating other conditions, such as schizophrenia or bipolar disorder. Additionally, further studies could investigate the long-term effects of this compound on the brain and its potential for addiction or abuse. Finally, research could explore the use of this compound in combination with other drugs to improve its effectiveness in treating various conditions.

Synthesis Methods

Methyl 3-{[(2,4-dimethylphenoxy)acetyl]amino}-4-(4-ethylpiperazin-1-yl)benzoate can be synthesized through a multi-step process, starting with the reaction of 2,4-dimethylphenol with ethyl chloroacetate to produce 2,4-dimethylphenoxyacetic acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-(4-ethylpiperazin-1-yl)benzoic acid to produce this compound.